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Compound of Interest

Compound Name: 2-Piperidineethanol, 1-methyl-

Cat. No.: B118480 Get Quote

Prudent Handling of 2-Piperidineethanol, 1-methyl- (CAS No. 533-15-3) in Research and

Development

This document provides immediate, essential safety and logistical guidance for researchers,

scientists, and drug development professionals handling 2-Piperidineethanol, 1-methyl-. It
outlines operational procedures, personal protective equipment (PPE) recommendations, and

disposal plans to ensure a safe laboratory environment.

Note on Hazard Classification: There is conflicting information regarding the hazard

classification of 2-Piperidineethanol, 1-methyl-. While many suppliers report that the chemical

does not meet GHS hazard criteria, some sources indicate it is harmful if swallowed and

causes severe skin burns and eye damage.[1][2] In the interest of safety, it is prudent to handle

this chemical as a hazardous substance and adhere to the stringent safety protocols outlined

below.

Chemical and Physical Properties
A summary of the key identifiers and properties for 2-Piperidineethanol, 1-methyl- is provided

below for easy reference.
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Identifier Value

CAS Number 533-15-3[1]

Molecular Formula C8H17NO[1]

Molecular Weight 143.23 g/mol [1]

Appearance White powder[2]

Boiling Point 82-84 °C at 19 Torr[3]

Flash Point 106 °C[3]

Storage Store below +30°C[3]

GHS Hazard Information Comparison
The following table summarizes the conflicting GHS hazard information found for 2-
Piperidineethanol, 1-methyl-.

Source GHS Classification Signal Word Hazard Statements

PubChem

(Aggregated Data)

Not Classified by a

majority of notifiers[1]
- -

Caming

Pharmaceutical
GHS05, GHS07[2] Danger

H302: Harmful if

swallowed. H314:

Causes severe skin

burns and eye

damage.[2]

ChemicalBook GHS05, GHS07[3] Warning

H302: Harmful if

swallowed. H314:

Causes severe skin

burns and eye

damage.[3]

Given the potential for severe hazards, the following recommendations are based on the more

conservative GHS classification.
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-Piperidineethanol,
1-methyl-. The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

potential splashes.[4]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Ensure to check the

breakthrough time and permeation rate with the glove manufacturer.[5]

Lab Coat/Protective Clothing: A flame-retardant and chemical-resistant lab coat or

coveralls should be worn.[6]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[7][8]

Operational Plan
A systematic approach to handling this chemical will minimize exposure and risk.

Pre-Operational Checks
Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[8]

Spill Kit: Have a spill kit rated for corrosive and combustible materials readily available.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Step-by-Step Handling Procedure
Donning PPE: Put on all required PPE before entering the handling area.
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Material Transfer: Carefully transfer the required amount of 2-Piperidineethanol, 1-methyl-
within the fume hood. Avoid creating dust.

Solution Preparation: If preparing solutions, slowly add the chemical to the solvent to avoid

splashing.

Container Sealing: Securely seal all containers immediately after use.

Work Area Cleaning: Clean the work area thoroughly with an appropriate decontaminating

solution upon completion of the task.

Post-Operational Procedure
Doffing PPE: Remove PPE in a designated area, avoiding self-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Waste Segregation: Segregate all contaminated materials for proper disposal.

Disposal Plan
Proper disposal of 2-Piperidineethanol, 1-methyl- and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste 2-Piperidineethanol, 1-methyl- and contaminated materials in a

designated, properly labeled, and sealed hazardous waste container.[4]

Do not mix with other waste streams unless compatible.[6]

Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name

"2-Piperidineethanol, 1-methyl-".

Storage: Store the waste container in a designated, well-ventilated, and secure area away

from incompatible materials.[6]
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Disposal: Dispose of the waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[6]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Piperidineethanol, 1-methyl-.
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Workflow for Handling 2-Piperidineethanol, 1-methyl-

Preparation

Handling

Cleanup & Disposal

Verify Fume Hood Operation

Inspect Personal Protective Equipment

Confirm Eyewash/Shower Access

Don Appropriate PPE

Weigh/Transfer in Hood

Conduct Experimental Work

Securely Seal All Containers

Decontaminate Work Surfaces

Segregate Contaminated Waste

Remove PPE Correctly

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal process.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b118480?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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